
Application Note: Preparation of Sodium-Ion
Battery Electrolyte Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium

Cat. No.: B046224 Get Quote

Introduction

Sodium-ion batteries (SIBs) are emerging as a cost-effective and sustainable alternative to

lithium-ion batteries (LIBs), primarily due to the natural abundance of sodium. The electrolyte

is a critical component of the SIB, acting as the medium for sodium ion transport between the

cathode and anode during charge and discharge cycles.[1] The composition of the electrolyte—

comprising a sodium salt, organic solvents, and functional additives—significantly influences

the battery's overall performance, including its ionic conductivity, electrochemical stability, cycle

life, and safety.[2] Therefore, the careful and precise preparation of the electrolyte solution is

paramount for achieving reliable and high-performance sodium-ion batteries. This document

provides a detailed protocol for the preparation of standard organic liquid electrolytes for SIBs,

intended for researchers and scientists in the field of battery technology.

Components of Sodium-Ion Battery Electrolytes
A typical non-aqueous liquid electrolyte for a sodium-ion battery consists of three main

components: a sodium salt, a mixture of organic solvents, and trace amounts of additives.[1]

Sodium Salts
The sodium salt provides the Na+ ions that act as charge carriers. The choice of salt impacts

the electrolyte's ionic conductivity, stability, and interaction with the electrodes.[2] Commonly

used sodium salts are summarized in the table below.
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Sodium Salt Formula
Key
Characteristic
s

Advantages Disadvantages

Sodium

Hexafluorophosp

hate

NaPF₆

High ionic

conductivity (>5

mS/cm) and wide

electrochemical

stability window

(0-4 V vs.

Na⁺/Na). It is

considered more

suitable for

industrial

processes than

NaClO₄.[3]

Good overall

performance;

compatible with

most electrodes.

[2]

Thermally

unstable and

highly sensitive

to moisture,

which can lead to

the formation of

toxic HF.[4][5]

Requires

additives for use

with sodium

metal anodes.

Sodium

Perchlorate
NaClO₄

High ionic

conductivity and

a wide

electrochemical

stability window.

Frequently used

in academic

research.[2]

Well-studied and

commercially

available.

Poses significant

safety risks due

to its strong

oxidizing nature

and is

hygroscopic,

making it difficult

to dry.[5]

Sodium

bis(trifluorometha

nesulfonyl)imide

NaTFSI

High ionic

conductivity,

comparable to

NaPF₆-based

electrolytes.

Good thermal

stability.

Corrodes the

aluminum current

collector at

potentials around

3.7 V vs.

Na⁺/Na, limiting

its use in high-

voltage

applications.[5]

Sodium

bis(fluorosulfonyl

)imide

NaFSI Compatible with

various cathode

materials,

Good thermal

stability and

Can cause

aluminum current

collector
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including layered

oxides and

polyanionic

compounds, in

both ester and

ether solvents.[2]

forms a stable

SEI.

corrosion at

higher potentials.

[5]

Sodium

difluoro(oxalato)b

orate

NaDFOB

Can be used as

a primary salt or

an additive.

Offers excellent

electrochemical

stability (0-5.5V

vs. Na⁺/Na) and

forms a

protective SEI

layer on sodium

metal anodes.[4]

High stability and

helps prevent

dendrite

formation.

Can have lower

solubility in some

carbonate

solvents

compared to

other salts.

Organic Solvents
Organic solvents are used to dissolve the sodium salt and facilitate ion transport. A mixture of

solvents is typically used to optimize properties like dielectric constant, viscosity, and melting

point. Carbonate-based solvents are most common.[6]
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Solvent Abbreviation
Melting Point
(°C)

Boiling Point
(°C)

Key
Characteristic
s

Ethylene

Carbonate
EC 36.4 248

Solid at room

temperature.[7]

High dielectric

constant, crucial

for salt

dissociation.

Often mixed with

linear carbonates

to reduce

viscosity.[8]

Propylene

Carbonate
PC -48.8 242

Liquid at room

temperature.[7]

Good solvent for

sodium salts but

can have issues

with forming a

stable SEI on

hard carbon

anodes.[9]

Dimethyl

Carbonate
DMC 4 90

Low viscosity

and low melting

point. Used to

improve

conductivity and

low-temperature

performance.[8]

[10]

Diethyl

Carbonate
DEC -74.3 127

Very low melting

point and low

viscosity.[11]
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Ethyl Methyl

Carbonate
EMC -53 107

A good

compromise

between DMC

and DEC,

offering a wide

liquid range.[8]

[10]

Additives
Additives are used in small quantities (typically <5% by volume or weight) to enhance specific

properties of the electrolyte, most notably to form a stable and robust solid electrolyte

interphase (SEI) on the anode surface.[1][12]
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Additive Abbreviation Function
Typical
Concentration

Fluoroethylene

Carbonate
FEC

Forms a stable,

fluorine-rich SEI layer

on the anode,

preventing further

electrolyte

decomposition and

improving cycling

stability.[1]

1-5 vol%

Vinylene Carbonate VC

Decomposes on the

anode surface to form

a polymeric SEI layer,

which can significantly

enhance cycle life and

performance.[1][13]

0.5-2 vol%

Sodium

difluoro(oxalato)borate
NaDFOB

When used as an

additive, it helps form

a protective, borate-

and fluoride-rich SEI,

improving

performance with

sodium metal anodes.

1-2 wt%

Experimental Workflow for Electrolyte Preparation
The preparation of a sodium-ion battery electrolyte is a multi-step process that must be

conducted in an inert atmosphere (e.g., an argon-filled glovebox) to prevent contamination from

water and oxygen.
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Workflow for Sodium-Ion Electrolyte Preparation

Pre-Mixing Stage (Outside Glovebox)

Mixing Stage (Inside Glovebox)

1. Dry Sodium Salt
(e.g., NaPF₆ in vacuum oven)

3. Transfer Materials
into Glovebox

Transfer dried salt

2. Prepare Solvents
(Melt EC if necessary)

Transfer solvents

4. Mix Solvents
(e.g., EC and PC, 1:1 v/v)

5. Dissolve Salt
(Gradual addition to solvent

 with magnetic stirring)

6. Add Additive (Optional)
(e.g., FEC)

7. Final Stirring
(Ensure homogeneity)

8. Store Electrolyte
(Sealed container)

Click to download full resolution via product page

Caption: General workflow for preparing a sodium-ion battery electrolyte.
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Protocol: Preparation of 1 M NaPF₆ in EC/PC (1:1
v/v) with 2% FEC
This protocol details the preparation of a common electrolyte formulation for sodium-ion

battery research. All steps involving the handling of solvents, salts, and the final electrolyte

must be performed inside an argon-filled glovebox with H₂O and O₂ levels below 0.5 ppm.

Materials and Equipment
Sodium Salt: Sodium hexafluorophosphate (NaPF₆), battery grade (≥99.9%)

Solvents: Ethylene carbonate (EC) and propylene carbonate (PC), battery grade (anhydrous,

<20 ppm H₂O)

Additive: Fluoroethylene carbonate (FEC), battery grade (≥99.9%)

Equipment:

Argon-filled glovebox

Vacuum oven

Analytical balance (inside glovebox)

Volumetric flasks and graduated cylinders or pipettes

Glass beaker or bottle

Magnetic stirrer and stir bar

Hot plate (if melting EC outside the glovebox)[7]

Airtight storage bottle

Safety Precautions
NaPF₆ is toxic and reacts with moisture to produce hazardous hydrogen fluoride (HF).[5]

Always handle in an inert, dry environment.
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Organic carbonate solvents are flammable and can be irritants.[6]

Wear appropriate personal protective equipment (PPE), including safety glasses and gloves,

at all times.

Procedure
Salt Dehydration:

Place the required amount of NaPF₆ powder in a glass vial.

Dry the salt in a vacuum oven at 80-100°C for at least 12 hours to remove any trace

moisture.[5]

Allow the salt to cool to room temperature under vacuum before transferring it directly into

the glovebox antechamber.

Solvent Preparation:

Ethylene carbonate (EC) is a solid at room temperature.[7] If using a volume-to-volume

ratio, it must be melted. Gently heat the EC container on a hot plate to just above its

melting point (~40°C) before transferring it into the glovebox.

Alternatively, calculate the required mass for the desired volume based on the density of

liquid EC.

Electrolyte Mixing (inside the glovebox):

Place a clean, dry glass beaker or bottle containing a magnetic stir bar on the analytical

balance and tare it.

Solvent Mixture: Prepare a 1:1 volume ratio of EC to PC. For example, to make 50 mL of

the final electrolyte, you will need approximately 25 mL of EC and 25 mL of PC.

Add 25 mL of PC to the beaker.

Add 25 mL of molten EC to the PC.
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Start stirring the solvent mixture.

Salt Dissolution:

Calculate the mass of NaPF₆ required for a 1 M solution in 50 mL of solvent.

Molar Mass of NaPF₆ ≈ 167.95 g/mol

Mass = 1 mol/L * 0.050 L * 167.95 g/mol = 8.40 g

Weigh 8.40 g of the pre-dried NaPF₆.

Add the salt to the stirring solvent mixture gradually in small portions. This prevents

clumping and ensures complete dissolution.[5]

Continue stirring for at least 1-2 hours, or until the salt is fully dissolved and the solution

is clear and homogenous.[7] Leaving the solution to stir overnight is also a common

practice.

Additive Incorporation:

Calculate the volume of FEC needed for a 2% volume concentration.

Volume = 2% of 50 mL = 1 mL

Using a micropipette, add 1 mL of FEC to the stirring electrolyte solution.

Allow the solution to stir for another 30 minutes to ensure the additive is evenly

distributed.

Storage:

Transfer the final electrolyte solution into a labeled, airtight, and dry storage bottle.

Store the bottle inside the glovebox to protect it from atmospheric contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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